1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine

• IUPAC Name: 2-[4-(5,5-dimethyl-4H-1,3-thiazol-2-yl)piperazin-1-yl]-5,5-dimethyl-4H-1,3-thiazole
• InChI: InChI=1S/C14H24N4S2/c1-13(2)9-15-11(19-13)17-5-7-18(8-6-17)12-16-10-14(3,4)20-12/h5-10H2,1-4H3
• InChI Key: RGALGGLVAVAWTL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN=C(S1)N2CCN(CC2)C3=NCC(S3)(C)C)C
• Molecular Formula: C14H24N4S2
• Molecular Weight: 312.5 g/mol

Description

1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine is a piperazine derivative featuring two 5,5-dimethyl-4,5-dihydrothiazole substituents at the 1,4-positions of the piperazine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine typically involves the following steps:

Formation of Thiazole Rings: The thiazole rings are synthesized by reacting 2-aminothiophenol with acetone in the presence of a base such as sodium hydroxide. This reaction yields 5,5-dimethyl-4,5-dihydro-1,3-thiazole.

Substitution on Piperazine: The synthesized thiazole rings are then reacted with piperazine in a nucleophilic substitution reaction. This step requires a solvent like dimethylformamide (DMF) and a catalyst such as potassium carbonate to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of automated systems can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine can undergo various chemical reactions, including:

Oxidation: The thiazole rings can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride to yield the corresponding dihydrothiazole derivatives.

Substitution: The piperazine core can undergo nucleophilic substitution reactions with alkyl halides or acyl chlorides to form N-substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides, dimethylformamide (DMF), potassium carbonate.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Dihydrothiazole derivatives.

Substitution: N-substituted piperazine derivatives.

Scientific Research Applications

1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its antimicrobial and anticancer properties.

Materials Science: The compound is explored for its use in the development of novel materials with specific electronic or optical properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and receptor binding.

Mechanism of Action

The mechanism of action of 1,4-bis(5,5-dimethyl-4,5-dihydro-1,3-thiazol-2-yl)piperazine involves its interaction with specific molecular targets. The thiazole rings can interact with enzymes or receptors, modulating their activity. The piperazine core provides a scaffold that enhances the binding affinity and specificity of the compound.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations in Piperazine-Thiazole Derivatives

Thiazole vs. Thiadiazole Substituents

• Target Compound : Contains dihydrothiazole (4,5-dihydro-1,3-thiazole) groups with dimethyl substituents at the 5-position.
• N,N′-Bis(1,3,4-thiadiazole)piperazines (): Feature thiadiazole rings instead of thiazoles. For example, C₂₀H₁₆N₈O₄S₄ has thiadiazole groups, which may alter electronic properties and antimicrobial activity compared to thiazole derivatives .

Arylidene-Modified Thiazole Derivatives

• The extended conjugation may enhance UV absorption and redox activity compared to the dimethyl-substituted target compound .
• 1,4-Bis[(5Z)-5-(4-methoxybenzylidene)-4-oxo-4,5-dihydro-1,3-thiazol-2-yl]piperazine (5b) (): The methoxy group improves solubility and hydrogen-bonding capacity, which could influence bioavailability .

Key Observations :

• Microwave irradiation improves yields in arylidene derivatives (e.g., 36% for 5b vs. 13% for 5a) .
• Thiadiazole derivatives () require milder conditions but lack yield data, complicating direct comparisons.

Spectral and Physical Properties

NMR and IR Data

• Target Compound : Expected C-H stretches (2850–3000 cm⁻¹) and thiazole ring vibrations (~1600 cm⁻¹) in IR. ¹H NMR would show piperazine protons at δ 2.5–3.5 ppm and dimethyl groups at δ 1.2–1.5 ppm.
• 5a (Benzylidene derivative) : Aromatic protons appear at δ 7.28–7.7 ppm, with piperazine protons at δ 3.34 ppm .
• 5b (Methoxybenzylidene derivative) : Methoxy protons at δ 3.79 ppm and aromatic protons at δ 7.04–7.43 ppm .

Thermal Stability

• Arylidene derivatives (5a–c) exhibit high melting points (>260°C), suggesting strong intermolecular interactions and thermal stability .
• Thiadiazole derivatives () lack thermal data but likely have lower stability due to less rigid structures.